Cas no 70334-99-5 ((cyclobutylideneamino)urea)

(cyclobutylideneamino)urea structure
Product name:(cyclobutylideneamino)urea
(cyclobutylideneamino)urea Chemical and Physical Properties
Names and Identifiers
-
- (cyclobutylideneamino)urea
- 2-cyclobutylidenehydrazinecarboxamide
- AC1Q5JE7
- AG-K-68332
- AR-1E0915
- CTK5D2256
- cyclobutanon semicarbazone
- Cyclobutanon-semicarbazon
- NSC126421
- NSC-126421
- 70334-99-5
- AKOS011220764
- DTXSID60298840
-
- Inchi: InChI=1S/C5H9N3O/c6-5(9)8-7-4-2-1-3-4/h1-3H2,(H3,6,8,9)
- InChI Key: DIZPYQARTAYURQ-UHFFFAOYSA-N
- SMILES: C1CC(=NNC(=O)N)C1
Computed Properties
- Exact Mass: 127.07467
- Monoisotopic Mass: 127.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.5Ų
- XLogP3: -0.7
Experimental Properties
- PSA: 67.48
- LogP: 1.28580
(cyclobutylideneamino)urea Related Literature
-
W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524
-
Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
-
Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
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